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Compound of Interest

Compound Name: 2-Butenoic acid, octyl ester, (2E)-
CAS No.: 173605-13-5
Cat. No.: B1148629
Get Quote
& J

Executive Summary

This technical guide outlines the formulation, stability profiling, and olfactory utility of (E)-octyl
crotonate (CAS: 22874-79-9). While lower crotonates (e.g., ethyl crotonate) are characterized
by diffusive, sharp pineapple notes, the octyl ester presents a distinct earthy, winey, and waxy-
fruity profile due to the elongation of the alkyl chain (C8).[1]

Key Application Scope:

» Fine Fragrance: Used as a modifier in chypre and fougere accords to introduce "dried hay"
and "wild mushroom" nuances.

e Functional Fragrance: High hydrophobicity (logP ~7.16) makes it an excellent fixative for
surfactant-heavy systems (shampoos, body washes) where hydrophilic esters wash away.

o Pharmaceutical/Cosmetic: Potential use as a masking agent for sulfurous active
pharmaceutical ingredients (APIs) due to its heavy, masking odor profile.
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Physicochemical & Olfactory Profile

Understanding the molecule's physical behavior is a prerequisite for successful formulation.

hnical Snecificati

Property Value Formulation Impact

Stereochemistry dictates odor

IUPAC Name Octyl (E)-but-2-enoate ) ) )
quality; (E)-isomer is standard.
) Medium volatility (Heart/Base
Molecular Weight 198.30 g/mol N
modifier).[2]
Moderate tenacity; acts as a
Vapor Pressure ~0.017 mmHg @ 25°C bridge between top and heart

notes.

Critical: Highly lipophilic.
Excellent substantivity on

logP (o/w) ~7.16 (Predicted) skin/hair; difficult to solubilize
in aqueous bases without

surfactants.

Safe for standard hot-process

Flash Point >118°C ]
manufacturing.
Requires careful dosing;
Odor Threshold Moderate to High overdose leads to

"chemical/solvent" off-notes.

Olfactory Characterization

Unlike the "edible fruit" profile of ethyl crotonate, (E)-octyl crotonate occupies a niche "botanical
decay" sector.

e Primary Note: Waxy, green, fruity-winey.[1]

e Secondary Nuances: Dried hay, mushroom (fungal), metallic, oily.[1]
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o Accord Utility: Bridges the gap between green top notes (e.g., Galbanum) and earthy base
notes (e.g., Patchouli, Oakmoss).[1]

Synthesis & Purity Verification

For research applications requiring high-purity material not available commercially, the
following synthesis protocol is recommended.

Protocol 3.1: Acid-Catalyzed Esterification

Objective: Synthesize (E)-octyl crotonate with >98% isomeric purity.

Reagents:

(E)-Crotonic acid (Trans-2-butenoic acid) - 1.0 eq

1-Octanol - 1.2 eq

p-Toluenesulfonic acid (pTSA) - 0.05 eq (Catalyst)

Toluene (Solvent/Azeotropic agent)
Workflow:

e Charge: Combine crotonic acid, 1-octanol, and pTSA in a reaction vessel equipped with a
Dean-Stark trap.

o Reflux: Heat to reflux (~115°C). Water generation indicates reaction progress.
e Monitor: Continue until theoretical water volume is collected (approx. 4-6 hours).

o Work-up: Cool to RT. Wash with saturated NaHCOs (to remove unreacted acid) followed by
brine.

 Purification: Dry organic layer over MgSOa. Concentrate under vacuum.

« Distillation: Fractional distillation is required to remove excess octanol. Collect fraction boiling
at ~254°C (atmospheric) or equivalent reduced pressure boiling point.
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Formulation Protocols

Protocol 4.1: "Autumn Vineyard" Accord (Fine
Fragrance)
Objective: To utilize the "winey/hay" note of octyl crotonate to create a sophisticated dried-fruit

and woods accord.

Rationale: Octyl crotonate links the lactonic peach notes with the dry woodiness of cedar,
preventing the fruit notes from smelling too "candy-like."

Ingredient Parts per 1000 Function

The Bridge: Adds

(E)-Octyl Crotonate 15 winey/fermented fruit skin
nuance.
Gamma-Undecalactone 10 Peach/Apricot skin note.
lonone Alpha 40 Woody/Floral violet.
Iso E Super 150 Transparent woody blender.
Cedryl Acetate 60 Dry cedarwood texture.
Bergamot Oil (FCF) 120 Fresh citrus top.
Dipropylene Glycol g.s. 1000 Solvent.

Compounding Steps:

o Pre-mix Octyl Crotonate and Gamma-Undecalactone to evaluate the "fermented fruit" core.
e Add Iso E Super and Cedryl Acetate.

e Finish with Bergamot.

o Maturation: Allow to age for 48 hours. The "chemical" sharpness of the crotonate will soften
into a "dried leaf" note.
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Protocol 4.2: Stability in Surfactant Systems (Functional

Fragrance)
Objective: Verify stability of (E)-octyl crotonate in a high-pH body wash base (pH 9.0).

Mechanism: Esters are prone to hydrolysis in alkaline environments. However, the steric bulk of
the octyl chain and the conjugation of the crotonate double bond offer superior resistance

compared to simple acetates.[1]

Workflow Visualization (Graphviz):
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Figure 1: Accelerated stability testing workflow. Detection of 1-Octanol or Crotonic Acid

indicates formulation failure.
Acceptance Criteria:
o < 5% degradation after 4 weeks at 45°C.

» No perceptible olfactory shift toward "rancid butter” (Crotonic acid) or "fatty floral" (Octanol)

dominance.

Safety & Regulatory (E-E-A-T)
Toxicology & Sensitization

While (E)-octyl crotonate is not a "high volume" allergen like Citral or Linalool, crotonates as a

class require scrutiny.
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e Sensitization: Crotonic acid esters can be skin sensitizers, though the risk decreases as the
alcohol chain length increases (Octyl > Ethyl in safety).

e |IFRA Status: Always cross-reference with the latest IFRA Standards (International Fragrance
Association). As of the 49th/50th Amendment, specific limits for Octyl Crotonate may not be
explicitly listed as a restricted substance, implying it falls under the RIFM (Research Institute
for Fragrance Materials) safety assessment for the "Crotonate Esters" group.[1]

o Recommendation: Treat as a potential weak sensitizer. Avoid use on broken skin.

Regulatory Data Table

Agency/Body Status Notes
TSCA (USA) Listed Active inventory.
REACH (EU) Pre-registered EINECS: 245-279-1.[2][3]

Strictly for Fragrance Use
FEMA Not GRAS

Only. Not for flavor.

_ No current cancer/reproductive

Prop 65 Not Listed ]

warnings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

